![molecular formula C18H17N3O4 B2389115 2-(2,3-dioxo-4-(p-tolyl)-3,4-dihydropyrazin-1(2H)-yl)-N-(furan-2-ylmethyl)acetamide CAS No. 1226434-74-7](/img/structure/B2389115.png)
2-(2,3-dioxo-4-(p-tolyl)-3,4-dihydropyrazin-1(2H)-yl)-N-(furan-2-ylmethyl)acetamide
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Description
2-(2,3-dioxo-4-(p-tolyl)-3,4-dihydropyrazin-1(2H)-yl)-N-(furan-2-ylmethyl)acetamide is a useful research compound. Its molecular formula is C18H17N3O4 and its molecular weight is 339.351. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Characterization
- Synthesis Techniques: Research has been conducted on the synthesis of compounds with complex structures, including those related to "2-(2,3-dioxo-4-(p-tolyl)-3,4-dihydropyrazin-1(2H)-yl)-N-(furan-2-ylmethyl)acetamide." Techniques such as crystal structure analysis, NMR spectroscopy, and X-ray diffraction are commonly used for structural characterization. For instance, one study detailed the synthesis and crystal structure analysis of a compound demonstrating moderate herbicidal and fungicidal activities, highlighting the potential agricultural applications of these compounds (Hu Jingqian et al., 2016).
Biological Activities and Applications
- Antimicrobial and Antioxidant Properties: Several studies focus on the antimicrobial and antioxidant properties of compounds structurally similar to "this compound." For example, novel coordination complexes constructed from pyrazole-acetamide derivatives have shown significant antioxidant activity, indicating potential therapeutic applications (K. Chkirate et al., 2019).
Chemical Interactions and Mechanisms
- Chemical Interaction Studies: Research into the chemical interactions and mechanisms underlying the synthesis and reactivity of these compounds provides insights into their potential applications. For instance, the study of decarboxylative Claisen rearrangement reactions involving furan-2-ylmethyl derivatives offers insights into synthetic pathways that could be leveraged for developing new pharmaceuticals (D. Craig et al., 2005).
Anticancer Activity
- Exploration of Anticancer Potentials: The anticancer activity of related compounds has been explored, with some showing promise against specific cancer cell lines. This suggests that derivatives of "this compound" might also possess valuable pharmacological properties worth investigating (V. Horishny et al., 2021).
properties
IUPAC Name |
N-(furan-2-ylmethyl)-2-[4-(4-methylphenyl)-2,3-dioxopyrazin-1-yl]acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17N3O4/c1-13-4-6-14(7-5-13)21-9-8-20(17(23)18(21)24)12-16(22)19-11-15-3-2-10-25-15/h2-10H,11-12H2,1H3,(H,19,22) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YJVSATWHIMEYLH-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2C=CN(C(=O)C2=O)CC(=O)NCC3=CC=CO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17N3O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.